Cas no 1314903-52-0 (1-(4-methylsulfanylphenyl)butan-1-ol)
1314903-52-0 structure
Product Name:1-(4-methylsulfanylphenyl)butan-1-ol
CAS No:1314903-52-0
MF:C11H16OS
MW:196.309142112732
MDL:MFCD11617521
CID:5197984
Update Time:2026-03-06
1-(4-methylsulfanylphenyl)butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-(Methylthio)phenyl)butan-1-ol
- 1-[4-(Methylthio)phenyl]-1-butanol
- starbld0013317
- 1-[4-(METHYLSULFANYL)PHENYL]BUTAN-1-OL
- 1-(4-methylsulfanylphenyl)butan-1-ol
-
- MDL: MFCD11617521
- Inchi: 1S/C11H16OS/c1-3-4-11(12)9-5-7-10(13-2)8-6-9/h5-8,11-12H,3-4H2,1-2H3
- InChI Key: KEMPJQNVTOXLJR-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)C(CCC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 130
- XLogP3: 2.8
- Topological Polar Surface Area: 45.5
1-(4-methylsulfanylphenyl)butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB429247-1 g |
1-[4-(Methylthio)phenyl]-1-butanol |
1314903-52-0 | 1g |
€482.30 | 2022-03-24 | ||
| abcr | AB429247-5 g |
1-[4-(Methylthio)phenyl]-1-butanol |
1314903-52-0 | 5g |
€1,123.50 | 2022-03-24 | ||
| Fluorochem | 397601-1g |
1-[4-(Methylthio)phenyl]-1-butanol |
1314903-52-0 | 97.0% | 1g |
£570.00 | 2023-04-20 | |
| Fluorochem | 397601-5g |
1-[4-(Methylthio)phenyl]-1-butanol |
1314903-52-0 | 97.0% | 5g |
£1,377.00 | 2023-04-20 | |
| Fluorochem | 397601-25g |
1-[4-(Methylthio)phenyl]-1-butanol |
1314903-52-0 | 97.0% | 25g |
£3,205.00 | 2023-04-20 | |
| abcr | AB429247-1g |
1-[4-(Methylthio)phenyl]-1-butanol; . |
1314903-52-0 | 1g |
€1555.10 | 2025-04-21 | ||
| abcr | AB429247-5g |
1-[4-(Methylthio)phenyl]-1-butanol |
1314903-52-0 | 5g |
€1373.40 | 2023-09-04 |
1-(4-methylsulfanylphenyl)butan-1-ol Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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